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Compound of Interest

Compound Name: Tetraoctylammonium hydroxide

Cat. No.: B092435

For researchers, scientists, and drug development professionals, the safe handling of potent
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for Tetraoctylammonium hydroxide, including detailed operational and disposal
plans to ensure laboratory safety and compliance.

Chemical Identifier and Properties

Property Value

Chemical Name Tetraoctylammonium hydroxide
CAS Number 17756-58-0

Molecular Formula Cs2HesNO

Molecular Weight 483.90 g/mol

Appearance Colorless to light yellow liquid
Primary Hazards Corrosive

Source: PubChem[1], Sigma-Aldrich, Chem-Impex[2]

Hazard Identification and Classification

Tetraoctylammonium hydroxide is a hazardous chemical that requires careful handling. The
GHS classification is as follows:
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Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B
burns and eye damage
Acute Toxicity (Oral) 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity (Dermal) 3 ]
skin
Acute Toxicity (Inhalation) 3 H331: Toxic if inhaled
H225: Highly flammable liquid
Flammable Liquids 2 and vapor (for solutions in

methanol)

- o H370: Causes damage to
Specific Target Organ Toxicity
) organs (Eyes, Central Nervous
(Single Exposure)
System)

Source: PubChem[1], Sigma-Aldrich, ECHEMI[3]

The signal word for this chemical is Danger.[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Tetraoctylammonium
hydroxide.
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Protection Type

Specification

Respiratory Protection

A NIOSH-approved respirator with an
appropriate cartridge (e.g., ABEK) is required
when vapors or aerosols may be generated. All
work should be conducted in a certified

chemical fume hood.[4]

Eye/Face Protection

Chemical safety goggles and a full-face shield

(minimum 8-inch) are required.[4]

Hand Protection

Wear chemical-resistant gloves (e.g., nitrile
rubber with a minimum layer thickness of 0.11

mm) inspected before use.[4]

Skin and Body Protection

A flame-retardant, antistatic lab coat over
personal clothing, along with a chemical-
resistant apron and closed-toe shoes, must be

worn.[4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Tetraoctylammonium hydroxide is crucial for safety.

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://ehs.yale.edu/sites/default/files/files/tetramethylammonium-hydroxide-sop.pdf
https://ehs.yale.edu/sites/default/files/files/tetramethylammonium-hydroxide-sop.pdf
https://ehs.yale.edu/sites/default/files/files/tetramethylammonium-hydroxide-sop.pdf
https://ehs.yale.edu/sites/default/files/files/tetramethylammonium-hydroxide-sop.pdf
https://www.benchchem.com/product/b092435?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Review Safety Data Sheet (SDS)

:

Don Appropriate PPE

:

Prepare Fume Hood and Spill Kit

Handling
4

Transfer Chemical Carefully

:

Perform Experiment

:

Tightly Close Container

Cleanup <v§z Storage

Decontaminate Work Area

:

Doff PPE Correctly

:

Store in a Cool, Dry, Well-Ventilated Area

Click to download full resolution via product page

Caption: Workflow for Safely Handling Tetraoctylammonium Hydroxide.
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Experimental Protocol

e Preparation:

[e]

Thoroughly review the Safety Data Sheet (SDS) before commencing any work.

o

Ensure a certified chemical fume hood is operational.

[¢]

Verify that an eyewash station and safety shower are accessible within a 10-second travel
time.[4]

[¢]

Assemble all necessary materials and a spill kit before handling the chemical.
e Handling:
o Don all required personal protective equipment as specified in the table above.

o Conduct all manipulations of Tetraoctylammonium hydroxide within the chemical fume
hood to minimize inhalation exposure.[4]

o Ground/bond the container and receiving equipment to prevent static discharge, especially
for solutions in flammable solvents like methanol.

o Avoid contact with skin, eyes, and clothing.[5]
o Keep the container tightly closed when not in use.
e Storage:

o Store in a cool, dry, and well-ventilated area, away from heat and sources of ignition. The
recommended storage temperature is 2-8°C.[2]

o Store locked up and away from incompatible materials such as strong acids and oxidizing
agents.[4]

o Keep in the original, tightly sealed container.[6]

Emergency Procedures
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Immediate and appropriate action is critical in the event of an exposure.

Skin Contact:
Immediately flush with water for at least 15 minutes.
Remove contaminated clothing.

Eye Contact:
Immediately rinse with water for several minutes.
Remove contact lenses if present.

Inhalation:
Move to fresh air.
Provide artificial respiration if not breathing.

Ingestion:
Rinse mouth.
Do NOT induce vomiting.

Seek Immediate Medical Attention

————

Click to download full resolution via product page

Caption: Emergency Response for Tetraoctylammonium Hydroxide Exposure.
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Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air and keep them
comfortable for breathing. If breathing has
stopped, provide artificial respiration. Seek

immediate medical attention.[7]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the skin with copious amounts of water for
at least 15 minutes. Seek immediate medical

attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[7]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.[7][8]

Disposal Plan

Proper disposal of Tetraoctylammonium hydroxide and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect waste Tetraoctylammonium hydroxide and contaminated materials in a

designated, properly labeled, and sealed container.

o Do not mix with other waste streams.[4]

o Disposal Procedure:

o Dispose of the chemical waste through an approved waste disposal plant.

o Follow all local, state, and federal regulations for hazardous waste disposal.
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o Contaminated packaging should be treated as hazardous waste and disposed of
accordingly.[8]

Generate Chemical Waste

:

Segregate into Designated Container

:

Label Container as Hazardous Waste

:

Store in a Secure Area

:

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Step-by-Step Chemical Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Tetraoctylammonium Hydroxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092435#personal-protective-equipment-for-handling-
tetraoctylammonium-hydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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